Cas no 2413883-03-9 (tert-butyl N-(5-bromopyridin-2-yl)-N-(1-hydroxy-3-methylbutan-2-yl)carbamate)

• Product Name: tert-butyl N-(5-bromopyridin-2-yl)-N-(1-hydroxy-3-methylbutan-2-yl)carbamate
• CAS No: 2413883-03-9
• MF: C₁₅H₂₃BrN₂O₃
• MW: 359.258723497391
• CID: 5674597
• PubChem ID: 165769392
• Update Time: 2025-05-25

tert-butyl N-(5-bromopyridin-2-yl)-N-(1-hydroxy-3-methylbutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2413883-03-9
• EN300-26665492
• tert-butyl N-(5-bromopyridin-2-yl)-N-(1-hydroxy-3-methylbutan-2-yl)carbamate

• Inchi： 1S/C15H23BrN2O3/c1-10(2)12(9-19)18(14(20)21-15(3,4)5)13-7-6-11(16)8-17-13/h6-8,10,12,19H,9H2,1-5H3
• InChI Key： AHKVRWZHRGBOIC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)N(C(=O)OC(C)(C)C)C(CO)C(C)C

Computed Properties

• Exact Mass: 358.08921g/mol
• Monoisotopic Mass: 358.08921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.7Ų

Additional information on tert-butyl N-(5-bromopyridin-2-yl)-N-(1-hydroxy-3-methylbutan-2-yl)carbamate

Recent Advances in the Study of tert-Butyl N-(5-bromopyridin-2-yl)-N-(1-hydroxy-3-methylbutan-2-yl)carbamate (CAS: 2413883-03-9)

The compound tert-butyl N-(5-bromopyridin-2-yl)-N-(1-hydroxy-3-methylbutan-2-yl)carbamate (CAS: 2413883-03-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromopyridinyl and hydroxy-methylbutyl substituents, serves as a crucial intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting cancer and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized tert-butyl N-(5-bromopyridin-2-yl)-N-(1-hydroxy-3-methylbutan-2-yl)carbamate as a key building block to develop a series of potent and selective BTK inhibitors, demonstrating promising efficacy in preclinical models of B-cell malignancies. The study underscored the compound's versatility in medicinal chemistry, enabling the introduction of diverse functional groups to optimize pharmacokinetic properties.

Further investigations have focused on the compound's reactivity and stability under various conditions. A recent publication in Organic Process Research & Development detailed an optimized synthetic route for tert-butyl N-(5-bromopyridin-2-yl)-N-(1-hydroxy-3-methylbutan-2-yl)carbamate, emphasizing improvements in yield and purity. The study also addressed challenges related to the bromopyridinyl moiety's susceptibility to nucleophilic substitution, providing insights into reaction conditions that minimize undesired side products.

In addition to its synthetic utility, the compound has been explored for its potential as a proteolysis-targeting chimera (PROTAC) linker. A 2024 study in ACS Chemical Biology demonstrated its incorporation into PROTAC molecules designed to degrade oncogenic proteins. The hydroxy and carbamate functionalities of tert-butyl N-(5-bromopyridin-2-yl)-N-(1-hydroxy-3-methylbutan-2-yl)carbamate were found to facilitate efficient conjugation with E3 ligase ligands and target protein binders, enabling the development of highly effective degraders.

Ongoing research continues to uncover new applications for this versatile compound. Recent patent filings indicate its use in the development of next-generation antiviral agents, particularly targeting RNA viruses. The bromopyridinyl group's ability to engage in halogen bonding interactions with viral proteins has been leveraged to enhance binding affinity and specificity. As the field advances, tert-butyl N-(5-bromopyridin-2-yl)-N-(1-hydroxy-3-methylbutan-2-yl)carbamate is expected to play an increasingly important role in the design of novel therapeutics.